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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Vat Red 15, a synthetic vat dye
identified by CAS number 4216-02-8. This document collates critical data on its chemical and
physical properties, outlines its primary applications, and presents relevant safety and handling
information.

Chemical and Physical Properties

Vat Red 15 is a purple-red powder known for its excellent fastness properties, making it a
valuable colorant in various industrial applications.[1][2][3] Its chemical identity is established
by several synonyms, including C.I. 71100, C.I. Pigment Red 194, and Vat Bordeaux HRR.[4]

Table 1: Chemical Identification of Vat Red 15
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Identifier

Value

CAS Number

4216-02-8

Molecular Formula

C26H12N4O2[4][5][6][7] or C27H13N302[1][8][9]
[10][11][12]

412.41 g/mol [4][6][13] or 411.41 g/mol [1][8][9]

Molecular Weight

[10][12]
C.l. Name Vat Red 15, Pigment Red 194[4]
Synonyms Vat Bordeaux 2R, Bordeaux RR[1][2]

Note on Molecular Formula: There is a discrepancy in the reported molecular formula across

various sources. Researchers should verify the molecular structure from a definitive analytical

source.

Table 2: Physical and Chemical Properties of Vat Red 15

Property Value
Appearance Purple-red powder[1][2][3]
Melting Point 490-492 °C[4]
Boiling Point 906.7 °C at 760 mmHg[4]
Density 1.66 g/cm3[4]
Insoluble in ethanol and acetone. Slightly
Solubility soluble in chloroform, pyridine, and toluene.[1]

[2]3]15]

Heat Resistance

> 300 °C[4]

Light Fastness

7-8[4]

Acid and Alkali Resistance

Good (Rating of 5)[4]

Applications
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The primary application of Vat Red 15 is in the textile industry for dyeing and printing on cotton
fabrics due to its strong and vibrant red color with good light and heat resistance.[2][4] It is
particularly noted for its good coverage of "dead cotton" (immature cotton fibers).[3][9] The
dyeing process involves reducing the insoluble vat dye to a soluble leuco form, which has an
affinity for the cotton fiber, followed by oxidation back to the insoluble form, trapping the dye
within the fiber.

Beyond textiles, Vat Red 15 is also processed into an organic pigment for use in:

 Inks: For high-quality, long-lasting prints.[1][4]

e Paints and Coatings: To achieve a bluish-red shade with good resistance properties.[4]
e Plastics and Polymers: As an additive to impart a red color.[4]

The Vat Dyeing Process

The application of Vat Red 15 to cotton fibers follows the general principle of vat dyeing. This
process can be visualized as a multi-step workflow.
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Caption: Workflow of the vat dyeing process for cotton using Vat Red 15.

Experimental Protocol: Vat Dyeing of Cotton with
Vat Red 15

While specific industrial protocols may vary, a general laboratory-scale procedure for vat dyeing
of cotton with Vat Red 15 can be outlined as follows. This protocol is based on the general
principles of vat dyeing.

Materials:
e Vat Red 15 powder

e Cotton fabric swatch
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e Sodium hydroxide (NaOH)

e Sodium dithionite (Na2S204)

» Glacial acetic acid

e Soap solution

« Distilled water

o Beakers, heating plate with magnetic stirrer, graduated cylinders, and a thermometer.
Procedure:

o Preparation of the Dyebath (Vatting):

o In a beaker, prepare a stock solution of Vat Red 15 by pasting a known amount of the dye
powder with a small amount of water.

o In a separate beaker (the dyebath), add a calculated volume of water and heat to 50-60°C.
o Add a calculated amount of sodium hydroxide to the dyebath and stir until dissolved.
o Gradually add the Vat Red 15 stock solution to the dyebath.

o Slowly add sodium dithionite to the dyebath. The color of the solution should change as
the insoluble dye is reduced to its soluble leuco form. This process is known as "vatting".
The leuco form of Vat Red 15 is described as brown with green fluorescence in alkaline
conditions.[3][9]

o Maintain the temperature and stir for 10-15 minutes to ensure complete reduction.

e Dyeing:

[e]

Introduce the pre-wetted cotton fabric swatch into the dyebath.

[e]

Ensure the fabric is fully submerged and agitated gently to promote even dye uptake.

o

Continue dyeing for 30-60 minutes at the recommended temperature.
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o Oxidation:
o Remove the fabric from the dyebath and squeeze out the excess liquor.

o Expose the fabric to air for 10-20 minutes. The color of the dye will change as the leuco
form is oxidized back to the insoluble pigment form within the cotton fibers. This can be
accelerated by using a chemical oxidizing agent like hydrogen peroxide or sodium
perborate in a separate bath.

e Soaping and Rinsing:

o To improve fastness properties and remove any loose surface dye, the fabric is "soaped".
This involves washing the dyed fabric in a hot solution of soap or a synthetic detergent at
or near the boil for 10-15 minutes.

o Rinse the fabric thoroughly with hot and then cold water.
o Neutralize the fabric in a dilute solution of acetic acid if necessary.
o Finally, rinse with cold water and air dry.

Fastness Properties

Vat Red 15 exhibits good to excellent fastness on cotton, which is a key attribute for its use in
textiles.

Table 3: Fastness Properties of Vat Red 15 on Cotton
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Fastness Test Grade
Light Fastness (Standard) 6-7[10]
Soaping Fastness (Fading) 4-5[10]
Soaping Fastness (Staining) 4-5[10]
Chlorine Fastness 4-5[10][11]
Ironing Fastness 4-5[11][12]
Dry Rubbing Fastness 4-5[10]
Wet Rubbing Fastness 3-4[10]

Grades are typically on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher numbers
indicating better fastness.

Safety and Toxicological Information

The Material Safety Data Sheet (MSDS) for Vat Red 15 indicates several potential hazards.[8]
Users should handle this chemical with appropriate personal protective equipment in a well-
ventilated area.

e Hazards: Harmful if swallowed. May cause irritation to the skin, eyes, and respiratory tract.[8]
 Stability: Stable under normal temperatures and pressures.[8]
» Incompatibilities: Strong oxidizing and reducing agents.[8]

» Toxicological Data: Limited specific toxicological data is available. The MSDS notes that
mutagenicity data has been reported, but it is not listed as a carcinogen by major regulatory
bodies.[8] As with many dyes, its toxicological properties have not been thoroughly
investigated.[8]

Synthesis

The manufacturing of Vat Red 15 is related to C.I. Vat Red 14 (CAS 4216-01-7). Several
methods have been described, including:
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o Treatment of C.l. Vat Red 14 with ethanol and potassium hydroxide, followed by filtration,
evaporation, and acidification.[9][14]

» Fractional crystallization of salts of C.l. Vat Red 14 from an organic solvent.[9][14]

o Treatment of C.l. Vat Red 14 with aluminum chloride or zinc chloride.[9][14]

A logical representation of the synthesis relationship is as follows:

Ethanol + KOH or
C.l. Vat Red 14 AICI3 / ZnCl2 or
Acid Salt Formation

Chemical Treatmen

Vat Red 15

Click to download full resolution via product page

Caption: Synthesis of Vat Red 15 from C.I. Vat Red 14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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